Cas no 36576-67-7 (2-ethenylcyclopropane-1-carboxylic acid)

2-Ethenylcyclopropane-1-carboxylic acid is a versatile cyclopropane derivative featuring a reactive ethenyl group and a carboxylic acid functionality. This structure enables its use as a valuable intermediate in organic synthesis, particularly in the preparation of cyclopropane-containing compounds, which are of interest in pharmaceuticals and agrochemicals. The presence of both the ethenyl and carboxyl groups allows for further functionalization through reactions such as polymerization, esterification, or amidation. Its rigid cyclopropane ring imparts steric constraints, making it useful for studying structure-activity relationships. The compound’s stability and reactivity balance make it suitable for applications in medicinal chemistry and material science.
2-ethenylcyclopropane-1-carboxylic acid structure
36576-67-7 structure
Product Name:2-ethenylcyclopropane-1-carboxylic acid
CAS No:36576-67-7
MF:C6H8O2
MW:112.126522064209
CID:1479264
PubChem ID:10942379
Update Time:2025-06-11

2-ethenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 2-ethenyl-
    • 2-ethenylcyclopropane-1-carboxylic acid
    • 2-vinylcyclopropanecarboxylic acid
    • RITCJGIGTNSDKO-UHFFFAOYSA-N
    • 36576-67-7
    • DTXSID40449075
    • SCHEMBL1290451
    • AKOS006377854
    • 160022-44-6
    • 2-Ethenylcyclopropanecarboxylic acid
    • EN300-113052
    • Inchi: 1S/C6H8O2/c1-2-4-3-5(4)6(7)8/h2,4-5H,1,3H2,(H,7,8)
    • InChI Key: RITCJGIGTNSDKO-UHFFFAOYSA-N
    • SMILES: OC(C1CC1C=C)=O

Computed Properties

  • Exact Mass: 112.05244
  • Monoisotopic Mass: 112.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

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2-ethenylcyclopropane-1-carboxylic acid Related Literature

Additional information on 2-ethenylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 2-Ethenylcyclopropane-1-carboxylic Acid (CAS: 36576-67-7) in Chemical Biology and Pharmaceutical Research

2-Ethenylcyclopropane-1-carboxylic acid (CAS: 36576-67-7) is a cyclopropane derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and ethenyl functional group, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its potential as a versatile building block for pharmaceutical agents.

One of the key areas of interest in recent research has been the synthesis and structural modification of 2-ethenylcyclopropane-1-carboxylic acid. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient synthetic route to this compound using palladium-catalyzed cyclopropanation of allylic esters. The researchers highlighted the compound's stability and reactivity, which make it suitable for further derivatization. The study also explored the compound's potential as a precursor for the synthesis of more complex molecules with potential therapeutic applications.

In the realm of medicinal chemistry, 2-ethenylcyclopropane-1-carboxylic acid has been investigated for its potential as a pharmacophore. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited inhibitory activity against certain enzymes involved in inflammatory pathways. The researchers synthesized a series of analogs and evaluated their biological activity, identifying several promising candidates for further development as anti-inflammatory agents. The study emphasized the importance of the cyclopropane ring in enhancing the metabolic stability of these compounds.

Another significant area of research has been the application of 2-ethenylcyclopropane-1-carboxylic acid in prodrug design. A study published in Molecular Pharmaceutics (2023) explored the use of this compound as a carrier for targeted drug delivery. The researchers conjugated the compound with a known anticancer agent and demonstrated improved solubility and targeted release in vitro. The findings suggest that 2-ethenylcyclopropane-1-carboxylic acid could serve as a valuable tool in the development of more effective and less toxic drug delivery systems.

Recent advances in computational chemistry have also contributed to a deeper understanding of the properties of 2-ethenylcyclopropane-1-carboxylic acid. A study in the Journal of Chemical Information and Modeling (2024) employed density functional theory (DFT) calculations to predict the compound's reactivity and interaction with biological targets. The computational results were validated by experimental data, providing a robust framework for future studies on this compound and its derivatives.

In conclusion, 2-ethenylcyclopropane-1-carboxylic acid (CAS: 36576-67-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features, synthetic accessibility, and potential biological activities make it a promising candidate for further exploration. Ongoing studies are expected to uncover additional applications and optimize its utility in drug discovery and development. Researchers in the field are encouraged to explore the diverse opportunities this compound offers for advancing therapeutic innovations.

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